Cas no 57028-28-1 (9-(4-methylphenyl)fluoren-9-ol)

• Product Name: 9-(4-methylphenyl)fluoren-9-ol
• CAS No: 57028-28-1
• MF: C₂₀H₁₆O
• MW: 272.340445518494
• CID: 1601292
• PubChem ID: 257932
• Update Time: 2025-04-21

9-(4-methylphenyl)fluoren-9-ol Chemical and Physical Properties

Names and Identifiers

• 9-(4-methylphenyl)fluoren-9-ol
• SureCN7320511
• 9-hydroxy-9-(4-tolyl)-fluorene
• AC1L5XUP
• 9-p-tolyl-fluoren-9-ol
• NSC86554
• CTK1H1965
• 9-Oxy-9-p-tolyl-fluoren
• 9-hydroxy-9-(4-methylphenyl)fluorene
• JUHHRZVJJRVJMU-UHFFFAOYSA-
• AC1Q7B5G
• 9-(4-methylphenyl)-9H-fluoren-9-ol
• AR-1H5042
• SureCN7320511; 9-hydroxy-9-(4-tolyl)-fluorene; AC1L5XUP; 9-p-tolyl-fluoren-9-ol; NSC86554; CTK1H1965; 9-Oxy-9-p-tolyl-fluoren; 9-hydroxy-9-(4-methylphenyl)fluorene; JUHHRZVJJRVJMU-UHFFFAOYSA-; AC1Q7B5G; 9-(4-methylphenyl)-9H-fluoren-9-ol; 9-(4-methylphenyl)-9h-fluoren-9-ol; AR-1H5042;
• DTXSID00292948
• InChI=1/C20H16O/c1-14-10-12-15(13-11-14)20(21)18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-13,21H,1H3
• SCHEMBL7320511
• FLUORENE,9-HYDROXY,9-(4-TOLYL)
• NSC-86554
• 57028-28-1

• Inchi： 1S/C20H16O/c1-14-10-12-15(13-11-14)20(21)18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-13,21H,1H3
• InChI Key： JUHHRZVJJRVJMU-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC(C)=CC=2)C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 272.12018
• Monoisotopic Mass: 272.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 4.25960